Cas no 857352-79-5 (1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine)
857352-79-5 structure
Product Name:1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine
CAS No:857352-79-5
MF:C7H11N5O3
MW:213.193940401077
CID:2808330
PubChem ID:127261536
Update Time:2025-04-21
1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine Chemical and Physical Properties
Names and Identifiers
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- 857352-79-5
- 1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine
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- Inchi: 1S/C7H11N5O3/c1-14-4-3-5(15-2)10-7(9-4)11-6(8)12-13/h3,13H,1-2H3,(H3,8,9,10,11,12)
- InChI Key: YERQZZNKKCTKLX-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(N=C(/N=C(\N)/NO)N=1)OC
Computed Properties
- Exact Mass: 213.08618923Da
- Monoisotopic Mass: 213.08618923Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 115Ų
1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
857352-79-5 (1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine) Related Products
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